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Abstract
Iodoxybenzene is a hypervalent iodine(V) reagent utilized as a potent oxidizing agent in

organic synthesis. Its utility is shadowed by its significant explosive hazard, necessitating

stringent safety protocols. This guide provides a comprehensive overview of the safety data

and explosive characteristics of iodoxybenzene, drawing from established synthesis

procedures and safety data sheets. While quantitative data on its explosive power remains

elusive in publicly available literature, this document consolidates qualitative information on its

sensitivity to stimuli and outlines detailed experimental procedures for its synthesis with an

emphasis on safety.

Introduction
Iodoxybenzene (C₆H₅IO₂) is a powerful and selective oxidizing agent in organic chemistry,

valued for its ability to facilitate transformations such as the oxidation of alcohols to carbonyl

compounds. However, its high energy content and propensity for explosive decomposition

demand a thorough understanding of its hazardous properties for safe handling and utilization

in a laboratory setting. This guide aims to provide researchers with critical safety information,

detailed handling procedures, and an overview of its explosive nature.
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A summary of the key physical, chemical, and safety properties of iodoxybenzene is

presented below.

Table 1: Physicochemical Properties of Iodoxybenzene

Property Value Reference(s)

CAS Number 696-33-3 [1]

Molecular Formula C₆H₅IO₂ [1]

Molecular Weight 236.01 g/mol [1]

Appearance White solid [1]

Solubility in Water
2.8 g/L at 12°C, ~12 g/L at

100°C
[1]

Table 2: Hazard and Safety Information for Iodoxybenzene
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Hazard Information Description Reference(s)

Explosive Properties

Explosive when dry. Sensitive

to impact and friction.

Explodes upon heating to

approximately 230°C.[1][2]

[1][2]

GHS Hazard Statements

H228: Flammable solid. H315:

Causes skin irritation. H319:

Causes serious eye irritation.

[3]

GHS Precautionary

Statements

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking. P250:

Do not subject to

grinding/shock/friction. P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.

P370+P372+P380+P373: In

case of fire: Explosion risk.

Evacuate area. DO NOT fight

fire when fire reaches

explosives.

[3]

Incompatibilities Strong oxidizing agents. [4]

Decomposition Products
Upon decomposition, it emits

toxic fumes of iodine.[1]
[1]

Explosive Nature of Iodoxybenzene
Iodoxybenzene is a high-energy compound with a well-documented explosive nature,

particularly when dry. The presence of the iodine(V) center in a high oxidation state contributes

to its instability.

Sensitivity to Stimuli
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Thermal Sensitivity: Iodoxybenzene is reported to explode when heated to approximately

230°C.[1][2] Direct heating should be avoided, and any procedures involving heating should

be conducted with extreme caution behind a safety shield.[1]

Impact and Friction Sensitivity: The compound is sensitive to impact and friction.[2] Activities

such as grinding, which can create localized hotspots and friction, should be avoided with

the dry solid.[2][3]

Quantitative Explosive Data
Despite extensive searches of publicly available literature, specific quantitative data on the

explosive properties of iodoxybenzene, such as impact sensitivity (Joules), friction sensitivity

(Newtons), heat of decomposition, and detonation velocity, could not be found. The lack of this

data in the public domain underscores the need for extreme caution and the treatment of this

compound as a primary explosive.

Experimental Protocols
The synthesis of iodoxybenzene requires careful adherence to established protocols to

mitigate the risk of explosion. Two common methods are detailed below.

Synthesis of Iodoxybenzene via Oxidation of
Iodobenzene with Peracetic Acid
This one-step method is noted for its simplicity and relatively high yield.[2]

Reaction: C₆H₅I + 2CH₃CO₃H → C₆H₅IO₂ + 2CH₃CO₂H

Materials and Equipment:

Iodobenzene (0.10 mole, 20.4 g)

40% Peracetic acid (0.50 mole, 75 g, 65 mL)

500-mL three-necked flask

Reflux condenser
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Stirrer

Dropping funnel

Oil bath

Büchner funnel

Desiccator

Procedure:

Reaction Setup: In a 500-mL three-necked flask equipped with a reflux condenser, stirrer,

and dropping funnel, place 20.4 g (0.10 mole) of iodobenzene. Immerse the flask in an oil

bath maintained at 35°C. The entire apparatus should be placed in a fume hood and behind

a safety shield.[2]

Addition of Peracetic Acid: With vigorous stirring, add 75 g (65 mL, 0.50 mole) of 40%

peracetic acid dropwise over a 30-minute period. A solid may begin to form during the

addition.[2]

Heating: After the addition is complete, dilute the reaction mixture with 80 mL of water.

Gradually heat the mixture from 35°C to 100°C over 20 minutes to control foaming. Maintain

the temperature at 100°C for 45 minutes.[2]

Isolation of Crude Product: Cool the flask to 0–5°C in an ice bath. Collect the solid

iodoxybenzene on a Büchner funnel and air-dry with suction for 1 hour. Caution: Do not

evaporate the filtrate to dryness as this can lead to an explosion.[2]

Purification: The crude product can be purified by grinding it to a powder (with extreme care,

avoiding excessive force) and washing with chloroform to remove impurities like

iodobenzene and iodosobenzene diacetate.[2]

Drying: Dry the purified product overnight in a desiccator. The final product should be

handled with non-metallic spatulas and stored appropriately.[2]
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Synthesis of Iodoxybenzene via Disproportionation of
Iodosobenzene
This method involves the steam distillation of an aqueous paste of iodosobenzene.[1]

Reaction: 2C₆H₅IO → C₆H₅IO₂ + C₆H₅I

Materials and Equipment:

Iodosobenzene (0.5 mole, 110 g)

5-L flask

Steam distillation apparatus

Büchner funnel

Procedure:

Reaction Setup: In a large flask (e.g., 5-L to accommodate frothing), prepare a thin paste of

110 g (0.5 mole) of iodosobenzene with water.[1]

Steam Distillation: Rapidly steam distill the mixture to remove the iodobenzene byproduct.

Caution: Direct heating must be avoided as both the reactant and product can decompose

explosively, especially when dry.[1]

Isolation: Once the distillation of iodobenzene is complete, immediately cool the contents of

the flask. Collect the white solid iodoxybenzene by suction filtration.[1]

Washing and Drying: Wash the solid with chloroform and air-dry at room temperature. The

resulting cake can be lightly ground in a mortar to aid in final drying.[1]

Visualizations
Experimental Workflow for the Synthesis of
Iodoxybenzene
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The following diagram illustrates the key steps and safety precautions for the synthesis of

iodoxybenzene from iodobenzene and peracetic acid.

Workflow for the Synthesis of Iodoxybenzene

Preparation

Reaction

Work-up & Purification

Critical Safety Precautions

Combine Iodobenzene in a 3-necked flask

Immerse in a 35°C oil bath

Work in a fume hood behind a safety shield

Vigorously stir and add 40% Peracetic Acid over 30 min

Dilute with water and heat gradually to 100°C

Maintain at 100°C for 45 minutes

Avoid direct heating and rapid temperature increase

Cool to 0-5°C in an ice bath

Collect solid by suction filtration

Wash with Chloroform

Do NOT evaporate filtrate to dryness

Dry overnight in a desiccator

Avoid grinding, shock, and friction of the dry product

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1195256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis workflow for iodoxybenzene with critical safety steps.

Safe Handling and Disposal
Handling: Always handle iodoxybenzene in a well-ventilated fume hood. Use personal

protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves. Use non-metallic spatulas for transferring the solid. Avoid any actions that could

subject the material to shock, friction, or static discharge.[3]

Storage: Store iodoxybenzene in a cool, dry, and well-ventilated area away from heat,

sparks, and open flames. Keep it in a tightly sealed, properly labeled container.[3]

Disposal: Dispose of iodoxybenzene and any contaminated materials as hazardous waste

in accordance with local, state, and federal regulations. Do not mix with other waste.[3]

Conclusion
Iodoxybenzene is a valuable oxidizing reagent whose utility is coupled with a significant

explosion hazard. A thorough understanding of its sensitivity to heat, impact, and friction is

paramount for its safe use. While precise quantitative data on its explosive characteristics are

not readily available, the qualitative information strongly indicates that it should be handled with

the utmost care, akin to a primary explosive. Adherence to the detailed experimental protocols

and safety precautions outlined in this guide is essential for mitigating the risks associated with

this powerful yet hazardous compound. Researchers must conduct a thorough risk assessment

before undertaking any work with iodoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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